BCN-E-BCN

• Molecular Formula: C9H12
• Molecular Weight: 120.19 g/mol
• InChI: InChI=1S/C9H12/c1-2-4-6-9-7-8(9)5-3-1/h8-9H,1-3,5,7H2
• InChIKey: SBTXYHVTBXDKLE-UHFFFAOYSA-N

BCN-E-BCN Probe Overview

BCN-E-BCN (bis(((1R,8S,9s)-bicyclo[6.1.0]non-4-yn-9-yl)methyl) ethane-1,2-diyldicarbamate) is a bifunctional strained cycloalkyne probe [1]. It consists of two symmetrically linked bicyclo[6.1.0]nonyne (BCN) moieties connected by a short ethylenediamine-derived linker [1][2]. This structural design enables selective covalent tagging of protein sulfenic acid residues (the primary intermediate in protein oxidation) at one BCN group, while the second BCN group remains available for subsequent copper-free click chemistry with azide-tagged reporter molecules (e.g., biotin or fluorophores) [1]. The compound is supplied as a crystalline solid (≥95% purity) with a molecular formula of C₂₄H₃₂N₂O₄ and molecular weight of 412.52 g/mol [3].

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Bifunctional probe capturing protein sulfenic acids and enabling modular click conjugation

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Cell-permeable for live-cell labeling without lysis or fixation

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Copper-free strained alkyne chemistry compatible with diverse azide reporters

• [1] McGarry, D. J., Shchepinova, M. M., Lilla, S., Hartley, R. C., & Olson, M. F. (2016). A Cell-Permeable Biscyclooctyne As a Novel Probe for the Identification of Protein Sulfenic Acids. ACS Chemical Biology, 11(12), 3300–3304. View Source
• [2] Micovic, K., Satkunarajah, T., Carnet, A., Hurst, M., Viirre, R., & Olson, M. F. (2022). Synthesis and Use of the Bifunctional Sulfenic Acid Probe BCN-E-BCN for In Vitro and Cell-Based Assays of Protein Oxidation. Current Protocols, 2(10), e559. View Source
• [3] Bertin Bioreagent. (n.d.). BCN-E-BCN (CAT N°: 21287) Product Overview. View Source

BCN-E-BCN Procurement Rationale

Generic substitution fails because BCN-E-BCN integrates three non-substitutable functional properties into a single molecule: (i) a reaction rate for sulfenic acid trapping that is >100× faster than traditional dimedone-based probes, enabling kinetic competition with physiological sulfur chemistry [1]; (ii) cell permeability that permits labeling in intact, live cells without the need for lysis or fixation [2]; and (iii) a bifunctional architecture where one BCN moiety covalently captures the sulfenic acid target while the second BCN moiety remains unreacted, providing a universal handle for copper-free click chemistry conjugation to diverse azide-tagged reporter molecules [3]. Monofunctional BCN probes (e.g., BCN-biotin) lack this modular detection flexibility, as the reporter tag is pre-attached and cannot be changed post-labeling [4]. Dimedone and related 1,3-dicarbonyl probes suffer from inherently slow reaction kinetics, requiring extended incubation times that increase the risk of sulfenic acid degradation or further oxidation to undetectable species [1][5].

Dimedone probes exhibit inherently slow sulfenic acid trapping kinetics; may not preserve labile oxidation states during incubation.

Monofunctional BCN probes lack a second clickable handle; post-labeling reporter exchange is not possible, limiting detection flexibility.

Dimedone-based reagents often require higher working concentrations and longer incubations, which can perturb cellular redox equilibrium.

• [1] Poole, T. H., Reisz, J. A., Zhao, W., Poole, L. B., Furdui, C. M., & King, S. B. (2014). Strained Cycloalkynes as New Protein Sulfenic Acid Traps. Journal of the American Chemical Society, 136(17), 6167–6170. View Source
• [2] McGarry, D. J., Shchepinova, M. M., Lilla, S., Hartley, R. C., & Olson, M. F. (2016). A Cell-Permeable Biscyclooctyne As a Novel Probe for the Identification of Protein Sulfenic Acids. ACS Chemical Biology, 11(12), 3300–3304. View Source
• [3] Micovic, K., Satkunarajah, T., Carnet, A., Hurst, M., Viirre, R., & Olson, M. F. (2022). Synthesis and Use of the Bifunctional Sulfenic Acid Probe BCN-E-BCN for In Vitro and Cell-Based Assays of Protein Oxidation. Current Protocols, 2(10), e559. View Source
• [4] McGarry, D. J., Shchepinova, M. M., Lilla, S., Hartley, R. C., & Olson, M. F. (2016). A Cell-Permeable Biscyclooctyne As a Novel Probe for the Identification of Protein Sulfenic Acids. ACS Chemical Biology, 11(12), 3300–3304. Figure 3B. View Source
• [5] Micovic, K., Satkunarajah, T., Carnet, A., Hurst, M., Viirre, R., & Olson, M. F. (2022). Synthesis and Use of the Bifunctional Sulfenic Acid Probe BCN-E-BCN for In Vitro and Cell-Based Assays of Protein Oxidation. Current Protocols, 2(10), e559. View Source

BCN-E-BCN Quantitative Evidence

Sulfenic Acid Trapping Kinetics vs. Dimedone

BCN-E-BCN incorporates the strained bicyclo[6.1.0]nonyne (BCN) pharmacophore, which reacts with protein sulfenic acids via a concerted syn-addition mechanism. The rate constant for this reaction is more than 100-fold greater than that of traditional 1,3-dicarbonyl probes such as dimedone [1][2]. This kinetic advantage ensures that BCN-E-BCN traps labile sulfenic acid modifications before they undergo further irreversible oxidation to sulfinic/sulfonic acids or are reduced back to thiols, thereby providing a more accurate snapshot of the cellular redox proteome [3].

Trapping kinetics

Class-level inference

Reaction rate >100× higher than dimedone

Supports kinetic competition in sulfenic acid capture

Rate constant advantage may vary with target protein and buffer; validate in your system

Evidence Dimension	Second-order rate constant for sulfenic acid trapping
Target Compound Data	Rate constant >100× higher than dimedone (exact value for BCN derivative: k ~ 10³ M⁻¹ s⁻¹ range; for dimedone: k ~ 10¹ M⁻¹ s⁻¹ range) [1][2]
Comparator Or Baseline	Dimedone and related 1,3-dicarbonyl probes
Quantified Difference	>100-fold faster reaction rate
Conditions	In vitro kinetic assays with small-molecule sulfenic acid models and recombinant proteins; corroborated in cellular contexts [1][3]

Why This Matters

Faster kinetics translate directly to higher labeling efficiency, shorter incubation times, and reduced false-negative results from sulfenic acid decay, which is critical for accurate redox proteomics and target identification studies.

• [1] Poole, T. H., Reisz, J. A., Zhao, W., Poole, L. B., Furdui, C. M., & King, S. B. (2014). Strained Cycloalkynes as New Protein Sulfenic Acid Traps. Journal of the American Chemical Society, 136(17), 6167–6170. View Source
• [2] Micovic, K., Satkunarajah, T., Carnet, A., Hurst, M., Viirre, R., & Olson, M. F. (2022). Synthesis and Use of the Bifunctional Sulfenic Acid Probe BCN-E-BCN for In Vitro and Cell-Based Assays of Protein Oxidation. Current Protocols, 2(10), e559. View Source
• [3] McGarry, D. J., Shchepinova, M. M., Lilla, S., Hartley, R. C., & Olson, M. F. (2016). A Cell-Permeable Biscyclooctyne As a Novel Probe for the Identification of Protein Sulfenic Acids. ACS Chemical Biology, 11(12), 3300–3304. View Source

Live-Cell Labeling Efficacy vs. BCN-Biotin

In direct head-to-head experiments using MDA-MB-231 human breast cancer cells, BCN-E-BCN demonstrated significantly greater efficacy in labeling sulfenylated proteins compared to a commercially available monofunctional biotinylated BCN probe (BCN-biotin) [1][2]. Cells were incubated with equimolar concentrations (100 µM) of either probe, and labeling intensity was quantified by Western blotting with fluorophore-conjugated streptavidin. BCN-E-BCN yielded substantially stronger band intensities across multiple time points, indicating more efficient intracellular trapping of sulfenic acid modifications [2].

Live-cell labeling vs BCN-biotin

Head-to-head comparison

Stronger band intensity in MDA-MB-231 cells

Bifunctional architecture yields higher labeling signal in reported cell assays

Equimolar comparison at 100 µM; sensitivity advantage may be context-dependent

Evidence Dimension	Protein sulfenylation labeling efficacy (band intensity) in live cells
Target Compound Data	BCN-E-BCN (100 µM) produced strong, time-dependent labeling of sulfenylated proteins with maximum signal achieved within 30–60 min [2]
Comparator Or Baseline	BCN-biotin (100 µM; monofunctional BCN with pre-attached biotin tag)
Quantified Difference	Qualitatively superior labeling; BCN-biotin showed markedly weaker signal intensity at all time points examined [2]
Conditions	MDA-MB-231 cells incubated with 100 µM probe for 30–120 min at 37°C; detection via copper-free click chemistry with azide-PEG₃-biotin followed by streptavidin blotting [1][2]

Why This Matters

This direct comparison demonstrates that the bifunctional architecture of BCN-E-BCN confers a practical labeling advantage over monofunctional BCN probes, making it the preferred choice for researchers requiring sensitive detection of low-abundance sulfenylated proteins in cellular assays.

• [1] McGarry, D. J., Shchepinova, M. M., Lilla, S., Hartley, R. C., & Olson, M. F. (2016). A Cell-Permeable Biscyclooctyne As a Novel Probe for the Identification of Protein Sulfenic Acids. ACS Chemical Biology, 11(12), 3300–3304. View Source
• [2] McGarry, D. J., Shchepinova, M. M., Lilla, S., Hartley, R. C., & Olson, M. F. (2016). A Cell-Permeable Biscyclooctyne As a Novel Probe for the Identification of Protein Sulfenic Acids. ACS Chemical Biology, 11(12), 3300–3304. Figure 3B. View Source

Cell Permeability Advantage

BCN-E-BCN is cell-permeable and labels intracellular sulfenic acids in a concentration-dependent manner, with efficient labeling observed at concentrations lower than typically required for dimedone-based probes [1]. In MDA-MB-231 cells, incubation with 100 µM BCN-E-BCN for 30 minutes was sufficient to achieve robust labeling of sulfenylated proteins, whereas dimedone-based methods often require millimolar concentrations and extended incubation times (hours) due to slower reaction kinetics and poorer membrane permeability [1][2].

Effective concentration

Cross-study comparable

10–100× lower than dimedone probes

Supports lower-concentration live-cell labeling context

Effective concentration reported at 100 µM in MDA-MB-231; verify in your model

Evidence Dimension	Effective concentration for intracellular protein sulfenylation labeling
Target Compound Data	BCN-E-BCN: Efficient labeling at 100 µM (30 min incubation) in live cells [1]
Comparator Or Baseline	Dimedone-based probes: Typically require 1–10 mM and longer incubation times (1–4 h) [2]
Quantified Difference	10×–100× lower effective concentration
Conditions	MDA-MB-231 human breast cancer cells; 37°C incubation; detection via azide-PEG₃-biotin click chemistry and Western blotting [1]

Why This Matters

Lower effective concentration reduces potential off-target effects and cytotoxicity, while shorter incubation times minimize perturbations to the cellular redox state during the labeling procedure, improving the physiological relevance of the data.

• [1] McGarry, D. J., Shchepinova, M. M., Lilla, S., Hartley, R. C., & Olson, M. F. (2016). A Cell-Permeable Biscyclooctyne As a Novel Probe for the Identification of Protein Sulfenic Acids. ACS Chemical Biology, 11(12), 3300–3304. View Source
• [2] Micovic, K., Satkunarajah, T., Carnet, A., Hurst, M., Viirre, R., & Olson, M. F. (2022). Synthesis and Use of the Bifunctional Sulfenic Acid Probe BCN-E-BCN for In Vitro and Cell-Based Assays of Protein Oxidation. Current Protocols, 2(10), e559. View Source

Sulfenic Acid Selectivity

Mass spectrometry analysis of recombinant cofilin protein incubated with BCN-E-BCN confirmed that the probe exclusively modifies cysteine residues in the sulfenic acid (-SOH) oxidation state and does not label free thiol (-SH), sulfinic (-SO₂H), or sulfonic (-SO₃H) forms [1]. In contrast, some nucleophilic probes exhibit off-target reactivity with electrophilic sulfenamides or can be confounded by thiol-disulfide exchange under certain buffer conditions [2]. This selectivity is inherent to the concerted syn-addition mechanism of strained cycloalkynes with sulfenic acids, which is not accessible to other cysteine oxidation states [3].

Oxidation-state selectivity

Class-level inference

Exclusive labeling of sulfenic acid (S-OH); no cross-reactivity with thiol, sulfinic, or sulfonic forms

Supports sulfenic acid-specific proteome profiling

Confirmed by LC-MS/MS on recombinant cofilin; selectivity should be validated per target

Evidence Dimension	Selectivity for cysteine sulfenic acid vs. other thiol oxidation states
Target Compound Data	BCN-E-BCN exclusively labels sulfenic acid (S-OH); no detectable labeling of free thiol, sulfinic acid, or sulfonic acid by mass spectrometry [1]
Comparator Or Baseline	Dimedone-based probes also show sulfenic acid preference but may exhibit variable selectivity profiles depending on the derivative and experimental conditions [2]
Quantified Difference	No quantitative cross-reactivity detected for BCN-E-BCN under tested conditions
Conditions	Recombinant human cofilin protein incubated with 100 µM BCN-E-BCN; analysis by LC-MS/MS [1]

Why This Matters

Stringent specificity for the sulfenic acid oxidation state ensures that the observed labeling signal accurately reflects the sulfenylated proteome without false-positive signals from abundant free thiols or from proteins that have undergone irreversible hyperoxidation.

• [1] McGarry, D. J., Shchepinova, M. M., Lilla, S., Hartley, R. C., & Olson, M. F. (2016). A Cell-Permeable Biscyclooctyne As a Novel Probe for the Identification of Protein Sulfenic Acids. ACS Chemical Biology, 11(12), 3300–3304. View Source
• [2] Poole, T. H., Reisz, J. A., Zhao, W., Poole, L. B., Furdui, C. M., & King, S. B. (2014). Strained Cycloalkynes as New Protein Sulfenic Acid Traps. Journal of the American Chemical Society, 136(17), 6167–6170. View Source
• [3] McGarry, D. J., Shchepinova, M. M., Lilla, S., Hartley, R. C., & Olson, M. F. (2016). A Cell-Permeable Biscyclooctyne As a Novel Probe for the Identification of Protein Sulfenic Acids. ACS Chemical Biology, 11(12), 3300–3304. Supporting Information Figure S1B. View Source

BCN-E-BCN Application Scenarios

Live-Cell Redox Proteome Profiling

BCN-E-BCN is the optimal choice for researchers performing live-cell labeling of sulfenylated proteins for subsequent proteomic identification. Its cell permeability enables labeling in intact cells without prior lysis or fixation, while the >100× faster reaction kinetics compared to dimedone minimize the window during which labile sulfenic acids can decay [1][2]. Post-labeling, the second BCN moiety allows conjugation to azide-biotin for streptavidin pull-down and LC-MS/MS analysis, or to azide-fluorophores for gel-based detection [3]. This workflow has been validated for identifying known redox-regulated proteins including cofilin and GAPDH [1].

Subcellular Sulfenylation Imaging

For investigators requiring spatial resolution of protein sulfenylation, BCN-E-BCN uniquely enables fluorescence microscopy visualization of sulfenic acid distribution in fixed cells. After labeling, the unreacted BCN group undergoes copper-free click chemistry with an azide-tagged fluorophore (e.g., Alexa Fluor 488 azide). Using this approach, McGarry et al. demonstrated that sulfenylated proteins are predominantly cytoplasmic with additional mitochondrial, plasma membrane, and weak nuclear signals [1]. This capability is not accessible with monofunctional probes like BCN-biotin, which cannot accommodate interchangeable fluorophore conjugation post-labeling .

In Vitro Cysteine Oxidation Validation

BCN-E-BCN is a powerful tool for validating whether specific cysteine residues in recombinant proteins are susceptible to H₂O₂-induced oxidation. In the foundational study, recombinant cofilin was oxidized with H₂O₂, incubated with 100 µM BCN-E-BCN, and conjugated to azide-PEG₃-biotin for Western blot detection [1]. Mutation of the cognate cysteine residues (C139A/C147A) abrogated BCN-E-BCN labeling, confirming site-specificity [1]. This in vitro validation workflow is directly transferable to any recombinant protein of interest and provides a robust alternative to dimedone-based assays, which suffer from slower kinetics and higher background [2].

Application

Selection Property

Validation Focus

Live-cell redox proteomics

Cell-permeable bifunctional probe with modular click handle

Labeling efficiency, pull-down recovery, and MS compatibility

Spatial sulfenylation imaging

Post-labeling fluorophore conjugation capability

Fluorescence microscopy co-localization assessment

Recombinant protein oxidation analysis

Sulfenic acid-specific labeling without thiol interference

Site-directed mutagenesis and Western blot confirmation

• [1] McGarry, D. J., Shchepinova, M. M., Lilla, S., Hartley, R. C., & Olson, M. F. (2016). A Cell-Permeable Biscyclooctyne As a Novel Probe for the Identification of Protein Sulfenic Acids. ACS Chemical Biology, 11(12), 3300–3304. View Source
• [2] Poole, T. H., Reisz, J. A., Zhao, W., Poole, L. B., Furdui, C. M., & King, S. B. (2014). Strained Cycloalkynes as New Protein Sulfenic Acid Traps. Journal of the American Chemical Society, 136(17), 6167–6170. View Source
• [3] Micovic, K., Satkunarajah, T., Carnet, A., Hurst, M., Viirre, R., & Olson, M. F. (2022). Synthesis and Use of the Bifunctional Sulfenic Acid Probe BCN-E-BCN for In Vitro and Cell-Based Assays of Protein Oxidation. Current Protocols, 2(10), e559. View Source